Cas no 1261761-39-0 (3-Amino-5-(2,3-difluorophenyl)-2-fluoropyridine)

• Product Name: 3-Amino-5-(2,3-difluorophenyl)-2-fluoropyridine
• CAS No: 1261761-39-0
• MF: C₁₁H₇F₃N₂
• MW: 224.181892633438
• CID: 4929426
• Update Time: 2025-10-29

3-Amino-5-(2,3-difluorophenyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(2,3-difluorophenyl)-2-fluoropyridine

• Inchi： 1S/C11H7F3N2/c12-8-3-1-2-7(10(8)13)6-4-9(15)11(14)16-5-6/h1-5H,15H2
• InChI Key： IWSMFJCPCHPVSV-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=NC(=C(C=1)N)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-5-(2,3-difluorophenyl)-2-fluoropyridine

3-Amino-5-(2,3-difluorophenyl)-2-fluoropyridine: A Comprehensive Overview

3-Amino-5-(2,3-difluorophenyl)-2-fluoropyridine is a chemically synthesized compound with the CAS number 1261761-39-0. This compound belongs to the class of heterocyclic aromatic compounds, specifically pyridines, which are widely studied in organic chemistry due to their versatile applications in pharmaceuticals, agrochemicals, and materials science. The structure of 3-Amino-5-(2,3-difluorophenyl)-2-fluoropyridine features a pyridine ring substituted with an amino group at position 3, a difluorophenyl group at position 5, and a fluorine atom at position 2. These substituents significantly influence the compound's chemical properties, reactivity, and potential applications.

The synthesis of 3-Amino-5-(2,3-difluorophenyl)-2-fluoropyridine involves a series of carefully designed organic reactions. Typically, the starting material is a fluorinated benzene derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the pyridine ring. The amino group is introduced through reductive amination or other amine-forming reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and minimizing environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has become a cornerstone in constructing complex aromatic systems like this one.

One of the most promising applications of 3-Amino-5-(2,3-difluorophenyl)-2-fluoropyridine lies in its potential as a precursor for drug development. The presence of an amino group and fluorinated aromatic rings makes it an attractive candidate for medicinal chemistry research. Fluorinated compounds are known for their enhanced bioavailability and stability due to the unique electronic properties of fluorine atoms. Recent studies have explored the use of this compound as an intermediate in the synthesis of kinase inhibitors and other therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, 3-Amino-5-(2,3-difluorophenyl)-2-fluoropyridine has shown potential in materials science. Its rigid aromatic structure and electron-withdrawing groups make it suitable for use in organic electronics. Researchers have investigated its properties as a building block for semiconducting materials and light-emitting diodes (LEDs). The fluorinated substituents enhance the compound's stability under thermal and photochemical conditions, making it a valuable component in advanced electronic devices.

From an environmental standpoint, understanding the fate and transport of 3-Amino-5-(2,3-difluorophenyl)-2-fluoropyridine in natural systems is crucial. Fluorinated organic compounds are known to persist in the environment due to their strong carbon-fluorine bonds. However, recent studies have demonstrated that certain microbial communities can degrade such compounds under specific conditions. This knowledge is essential for developing sustainable industrial practices and minimizing ecological risks associated with the production and use of this compound.

The structural versatility of 3-Amino-5-(2,3-difluorophenyl)-2-fluoropyridine also makes it a valuable tool in academic research. Its ability to act as both an electron donor and acceptor depending on substitution patterns has led to its use in studying supramolecular chemistry and self-assembling systems. For example, researchers have utilized this compound to form ordered nanostructures through π-π interactions and hydrogen bonding.

In conclusion, 3-Amino-5-(2,3-difluorophenyl)-2-fluoropyridine (CAS No: 1261761-39-0) is a multifaceted compound with significant potential across various scientific domains. Its unique chemical structure enables diverse applications ranging from drug development to materials science. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing modern chemistry and technology.